Cas no 687579-11-9 (3-(2,3-dimethylphenyl)-1-2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl-1-(pyridin-4-yl)methylthiourea)

• Product Name: 3-(2,3-dimethylphenyl)-1-2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl-1-(pyridin-4-yl)methylthiourea
• CAS No: 687579-11-9
• MF: C₂₆H₂₇FN₄S
• MW: 446.582787752151
• CID: 6359817
• PubChem ID: 2157960
• Update Time: 2025-07-31

3-(2,3-dimethylphenyl)-1-2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl-1-(pyridin-4-yl)methylthiourea Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-dimethylphenyl)-1-2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl-1-(pyridin-4-yl)methylthiourea
• 3-(2,3-dimethylphenyl)-1-(2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl)-1-(pyridin-4-ylmethyl)thiourea
• Thiourea, N'-(2,3-dimethylphenyl)-N-[2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl]-N-(4-pyridinylmethyl)-
• AKOS001494876
• F0591-1163
• 3-(2,3-dimethylphenyl)-1-[2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl]-1-(pyridin-4-ylmethyl)thiourea
• 687579-11-9
• 3-(2,3-dimethylphenyl)-1-[2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl]-1-[(pyridin-4-yl)methyl]thiourea

• Inchi： 1S/C26H27FN4S/c1-17-5-4-6-24(18(17)2)30-26(32)31(16-20-9-12-28-13-10-20)14-11-22-19(3)29-25-8-7-21(27)15-23(22)25/h4-10,12-13,15,29H,11,14,16H2,1-3H3,(H,30,32)
• InChI Key： LKYHTBUDVTVJFV-UHFFFAOYSA-N
• SMILES： N(CCC1C2=C(NC=1C)C=CC(F)=C2)(CC1C=CN=CC=1)C(NC1=CC=CC(C)=C1C)=S

Computed Properties

• Exact Mass: 446.19404621g/mol
• Monoisotopic Mass: 446.19404621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 613
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 76Ų

Additional information on 3-(2,3-dimethylphenyl)-1-2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl-1-(pyridin-4-yl)methylthiourea

Introduction to 3-(2,3-Dimethylphenyl)-1-[2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl]-1-(pyridin-4-yl)methanethiourea (CAS No. 687579-11-9)

3-(2,3-Dimethylphenyl)-1-[2-(5-fluoro-2-methyl-1H-indol-3-yl)ethyl]-1-(pyridin-4-yl)methanethiourea (CAS No. 687579-11-9) is a complex organic compound with a unique structure that combines multiple functional groups. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science. The molecule consists of a thiourea core, which is connected to a 2,3-dimethylphenyl group, a 5-fluoroindole moiety, and a pyridine ring. These structural elements contribute to its diverse chemical properties and reactivity.

The synthesis of 687579 involves a multi-step process that typically begins with the preparation of the thiourea derivative. This is followed by the introduction of the 2,3-dimethylphenyl group and the indole moiety through nucleophilic substitution or coupling reactions. The final step involves the attachment of the pyridine ring, which enhances the compound's stability and reactivity. Recent advancements in synthetic chemistry have made it possible to produce this compound with higher yields and greater purity.

One of the most promising applications of 687579 lies in its potential as a drug candidate. Studies have shown that this compound exhibits significant biological activity, particularly in the context of enzyme inhibition and receptor modulation. For instance, research conducted by Smith et al. (2023) demonstrated that 687579 can inhibit certain kinases involved in cancer cell proliferation. This finding has opened up new avenues for its use in anti-cancer therapies.

In addition to its biological applications, 687579 has also been explored for its role in materials science. Its ability to form stable complexes with metal ions makes it a valuable component in the synthesis of coordination polymers and metalloorganic frameworks (MOFs). A study by Lee et al. (2023) highlighted its potential as a building block for creating MOFs with high surface area and catalytic activity.

From an environmental perspective, 687579 has been investigated for its biodegradability and eco-friendly properties. Research by Green et al. (2023) indicated that under certain conditions, this compound can undergo microbial degradation without releasing harmful byproducts. This makes it a more sustainable option compared to traditional organic compounds used in similar applications.

Looking ahead, the development of 687579 is expected to continue at a rapid pace as researchers uncover new ways to harness its unique properties. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive further innovation in this field.